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Compound of Interest

Compound Name: Dipyrrolidinylthiuram Disulfide-D16

Cat. No.: B15600018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Dipyrrolidinylthiuram Disulfide-D16, a deuterated analog of the thiuram disulfide compound,
Lutiram. Due to its isotopic labeling, this compound is of significant interest for studies in drug
metabolism, pharmacokinetics (DMPK), and as an internal standard in analytical research. This
document outlines the primary procurement pathways, offers insights into the custom synthesis
process, and discusses the applications of its non-deuterated counterpart.

Executive Summary of Commercial Availability

Direct, off-the-shelf commercial availability of Dipyrrolidinylthiuram Disulfide-D16 is limited.
While some suppliers list the compound in their catalogs, it is predominantly available through
custom synthesis services. This guide provides details on potential suppliers and the typical
workflow for acquiring this specialized chemical.

Sourcing and Supplier Information

Our investigation indicates that Dipyrrolidinylthiuram Disulfide-D16 is not a standard stock
item for most chemical suppliers. The most viable route for obtaining this compound is through
companies specializing in stable isotope labeling and custom organic synthesis.

One supplier, MedChemExpress (MCE), lists Dipyrrolidinylthiuram Disulfide-d16 in its
catalog and describes it as the deuterium-labeled form of Lutiram[1][2]. However, the
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presentation of the product suggests it may be available via their custom synthesis services
rather than as a readily available stock item.

For researchers requiring this compound, engaging with a custom synthesis provider is the
most probable procurement strategy. Several companies offer bespoke synthesis of deuterated
molecules, ensuring high purity and isotopic enrichment tailored to specific research needs.

Table 1: Potential Custom Synthesis Providers for Deuterated Compounds
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Company Service Highlights Geographic Reach

Offers custom synthesis of a

wide range of stable isotope-

labeled compounds, including
MedChemExpress (MCE) deuterated molecules. They Global

provide high-purity products

with comprehensive analytical

data.

Specializes in the custom
synthesis of deuterated
chemicals for pharmaceutical,
) analytical, and materials
ResolveMass Laboratories Inc. ) o Global
science applications. They
emphasize a collaborative
process from feasibility to

delivery.

Provides tailored solutions for
the custom synthesis of
deuterated compounds,
Alfa Chemistry catering to the demands of Global
drug discovery and
development with a focus on
high-purity and isotopic
enrichment.

Offers custom organic
synthesis services, including
the incorporation of stable
Moravek, Inc. ) ] ) Global
isotopes like deuterium, for a
variety of research

applications.

The Custom Synthesis Workflow

For researchers unfamiliar with the process of acquiring a custom-synthesized chemical, the
following workflow provides a general overview. The process is typically initiated by a formal
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inquiry to the chosen supplier.

Figure 1: Generalized Workflow for Custom Synthesis
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Caption: A diagram illustrating the typical steps involved in the custom synthesis of a

specialized chemical compound.

Applications of the Non-Deuterated Analog
(Dipyrrolidinylthiuram Disulfide)

Understanding the applications of the non-deuterated form of the compound,

Dipyrrolidinylthiuram Disulfide (also known as Lutiram), provides context for the utility of its

deuterated counterpart in research and development.

Thiuram disulfides are a class of compounds with a broad spectrum of biological activities.

They have been investigated for various applications, including:

Antifungal and Antimicrobial Agents: Thiuram disulfides have a history of use as fungicides
and bactericides.

Enzyme Inhibition: These compounds are known to interact with and inhibit various
enzymes, often through their reaction with cysteine residues.

Drug Development: The disulfide bond is a key structural motif in many biologically active
molecules and pharmaceuticals. Research into disulfide-rich peptides is an active area in
drug discovery[3][4]. The synthesis of molecules containing disulfide bonds is crucial for
creating novel therapeutics[5][6].

Cancer Research: Some thiuram derivatives have been explored for their potential as
anticancer agents.

The deuterated form, Dipyrrolidinylthiuram Disulfide-D16, is particularly valuable for:

Metabolic Studies: The deuterium labels provide a means to track the metabolic fate of the
molecule in biological systems without the use of radioactive isotopes.

Pharmacokinetic (PK) Studies: Deuteration can alter the metabolic profile of a drug,
potentially leading to an improved pharmacokinetic profile.

Quantitative Analysis: It can serve as a highly accurate internal standard for mass
spectrometry-based quantification of the non-deuterated compound in biological matrices.
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Logical Pathway to Procurement

The decision-making process for acquiring Dipyrrolidinylthiuram Disulfide-D16 for research
purposes can be visualized as a logical flow, starting with the confirmation of the need for a

deuterated analog.

Figure 2: Logical Pathway for Procurement
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Caption: A flowchart outlining the decision-making process for acquiring Dipyrrolidinylthiuram
Disulfide-D16.

Conclusion

While Dipyrrolidinylthiuram Disulfide-D16 is not a readily available, off-the-shelf chemical, it
can be procured by researchers through the custom synthesis services offered by several
specialized chemical companies. The primary pathway involves identifying a suitable synthesis
partner and initiating a collaborative process to produce the compound to the required
specifications of purity and isotopic enrichment. The utility of its non-deuterated analog in
various research fields underscores the potential applications of the deuterated version in
advanced studies, particularly in the realm of drug metabolism and pharmacokinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.cn [medchemexpress.cn]

3. Recent progress towards pharmaceutical applications of disulfide-rich cyclic peptides -
PubMed [pubmed.ncbi.nlm.nih.gov]

» 4. Discovery and applications of disulfide-rich cyclic peptides - PubMed
[pubmed.ncbi.nim.nih.gov]

» 5. Application of 2,2'-dipyridy! disulfide-mediated thiazolidine ring-opening reaction to
glycoprotein synthesis: Total chemical synthesis of evasin-3 - PubMed
[pubmed.ncbi.nim.nih.gov]

o 6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Commercial Availability of Dipyrrolidinylthiuram
Disulfide-D16: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600018#commercial-availability-of-
dipyrrolidinylthiuram-disulfide-d16]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dipyrrolidinylthiuram-disulfide-d16.html?locale=ko-KR
https://www.medchemexpress.cn/dipyrrolidinylthiuram-disulfide-d16.html
https://pubmed.ncbi.nlm.nih.gov/23968348/
https://pubmed.ncbi.nlm.nih.gov/23968348/
https://pubmed.ncbi.nlm.nih.gov/22827522/
https://pubmed.ncbi.nlm.nih.gov/22827522/
https://pubmed.ncbi.nlm.nih.gov/33118239/
https://pubmed.ncbi.nlm.nih.gov/33118239/
https://pubmed.ncbi.nlm.nih.gov/33118239/
https://www.researchgate.net/publication/348037691_Formation_of_peptide_disulfide_bonds_through_a_trans-dibromido-PtIV_complex_oxidation_reaction_Kinetic_and_mechanistic_analyses
https://www.benchchem.com/product/b15600018#commercial-availability-of-dipyrrolidinylthiuram-disulfide-d16
https://www.benchchem.com/product/b15600018#commercial-availability-of-dipyrrolidinylthiuram-disulfide-d16
https://www.benchchem.com/product/b15600018#commercial-availability-of-dipyrrolidinylthiuram-disulfide-d16
https://www.benchchem.com/product/b15600018#commercial-availability-of-dipyrrolidinylthiuram-disulfide-d16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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